Cas no 74368-00-6 (Benzene,1-ethoxy-2-methoxy-4-(2-propen-1-yl)-)

Benzene,1-ethoxy-2-methoxy-4-(2-propen-1-yl)- structure
74368-00-6 structure
Product Name:Benzene,1-ethoxy-2-methoxy-4-(2-propen-1-yl)-
CAS No:74368-00-6
MF:C12H16O2
MW:192.254243850708
CID:556377
PubChem ID:6429690
Update Time:2025-04-19

Benzene,1-ethoxy-2-methoxy-4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethoxy-2-methoxy-4-(2-propen-1-yl)-
    • Eugenyl ethyl ether
    • Benzene,1-ethoxy-2-methoxy-4-(2-propenyl)- (9CI)
    • O-Ethyleugenol
    • OTMFQLIUPDESAI-UHFFFAOYSA-N
    • Ethyleugenol
    • 74368-00-6
    • CHEMBL2270962
    • 1-Ethoxy-2-methoxy-4-(2-propen-1-yl)benzene
    • 1-ethoxy-2-methoxy-4-(2-propen-1-yl)-benzene
    • DTXSID501261804
    • SCHEMBL357018
    • Inchi: 1S/C12H16O2/c1-4-6-10-7-8-11(14-5-2)12(9-10)13-3/h4,7-9H,1,5-6H2,2-3H3
    • InChI Key: OTMFQLIUPDESAI-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(CC=C)=CC=1OC

Computed Properties

  • Exact Mass: 192.115
  • Monoisotopic Mass: 192.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5A^2
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